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Compound of Interest

Compound Name: Ncs-MP-noda

Cat. No.: B15602940 Get Quote

This guide provides immediate and essential safety, logistical, and operational information for

researchers, scientists, and drug development professionals handling Ncs-MP-noda (also

known as NODA-Bz-SCN). Given that Ncs-MP-noda is a bifunctional chelator utilized in the

development of radiopharmaceuticals, this document outlines procedures for handling the

compound in both its non-radioactive and potential radiolabeled forms.

Disclaimer: This guide is for informational purposes and should be supplemented by a

comprehensive Safety Data Sheet (SDS) obtained from the supplier. All laboratory personnel

must be trained on standard operating procedures and safety protocols specific to their

institution.

Chemical and Physical Properties
A summary of the known properties of Ncs-MP-noda is presented below. This information is

critical for safe handling and storage.
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Property Value Source

Chemical Name

2,2'-(7-(4-

isothiocyanatobenzyl)-1,4,7-

triazonane-1,4-diyl)diacetic

acid

[1]

Synonyms NODA-Bz-SCN [2]

CAS Number 1374994-81-6 [1][2][3]

Molecular Formula C18H24N4O4S [1][3]

Molecular Weight 392.47 g/mol [1][4]

Appearance White Powder [1]

Storage
Store at -20°C, protected from

light and moisture.
[3]

Transportation
Can be shipped at 4-25°C for

up to 3 weeks.
[3]

Personal Protective Equipment (PPE)
Due to the presence of the isothiocyanate functional group and its application in radiolabeling,

a stringent approach to personal protection is mandatory. The following table outlines the

recommended PPE.
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Situation Required PPE

Handling Non-Radioactive Ncs-MP-noda

Primary: • Nitrile gloves (double-gloving

recommended) • Safety glasses with side

shields or chemical splash goggles • Laboratory

coatSecondary (in case of potential for aerosol

generation): • Face shield • Use of a certified

chemical fume hood

Handling Radiolabeled Ncs-MP-noda

Conjugates

Primary: • All PPE for non-radioactive handling •

Lead or tungsten syringe shields • Leaded glass

vial shields • Body shielding (e.g., lead apron)

as appropriate for the radionuclide and activity •

Ring dosimeters and whole-body

dosimetersSecondary: • Work to be conducted

in a designated radiological hot cell or shielded

fume hood with appropriate shielding and

ventilation.

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of Ncs-MP-noda from receipt to its use in conjugation

reactions.

3.1. Receiving and Storage

Upon receipt, visually inspect the package for any signs of damage or leakage.

Don appropriate PPE (lab coat, safety glasses, and nitrile gloves) before handling the

primary container.

Verify that the compound name and CAS number on the label match the order.

Store the container at -20°C in a designated, clearly labeled area, away from light and

moisture[3].

3.2. Preparation for Use
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Work exclusively within a certified chemical fume hood.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Weigh the required amount of Ncs-MP-noda using a calibrated analytical balance within the

fume hood.

Handle the powder carefully to avoid generating dust.

3.3. Conjugation to Peptides and Antibodies

Follow established and validated experimental protocols for the conjugation reaction. The

isothiocyanate group of Ncs-MP-noda reacts with primary amines (e.g., lysine residues) on

peptides and antibodies.

Ensure all reaction vessels are appropriately labeled.

3.4. Radiolabeling

All radiolabeling procedures must be conducted in a designated and properly shielded hot

cell or fume hood.

Personnel must have completed institutional radiation safety training.

Use appropriate shielding for all sources of radioactivity.

Monitor the work area and personnel for radiation exposure throughout the procedure.

Disposal Plan
Proper disposal of Ncs-MP-noda and associated waste is crucial to prevent environmental

contamination and ensure personnel safety.
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Waste Type Disposal Procedure

Non-Radioactive Ncs-MP-noda Waste

• Solid Waste (unused compound, contaminated

gloves, etc.): Collect in a designated, sealed,

and clearly labeled hazardous waste container.

Dispose of through the institution's chemical

waste management program. • Liquid Waste

(reaction mixtures, solvents): Collect in a

designated, sealed, and clearly labeled

hazardous waste container. Do not mix with

other waste streams unless compatible. Dispose

of through the institution's chemical waste

management program.

Radioactive Waste

• Solid and Liquid Waste: Segregate and

dispose of in accordance with the institution's

radiation safety protocols. This includes

separation based on the radionuclide and its

half-life. All containers must be properly shielded

and labeled with the radionuclide, activity, and

date.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for handling Ncs-MP-noda.
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Workflow for Handling Ncs-MP-noda

Preparation

Experimental Use

Waste Disposal
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Weigh in Fume Hood

Conjugate to Peptide/Antibody
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Non-Radioactive WasteRadioactive Waste

Click to download full resolution via product page

Caption: General workflow for the safe handling of Ncs-MP-noda.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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